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Compound of Interest

Compound Name: 3,4-Furandicarboxylic acid

Cat. No.: B1346625

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety and handling
precautions for 3,4-Furandicarboxylic acid (CAS No: 3387-26-6). The information herein is
intended to equip laboratory personnel with the necessary knowledge to handle this compound
safely.

Hazard Identification and Classification

3,4-Furandicarboxylic acid is classified as an irritant. Based on the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), it presents the following hazards:

 Skin Irritation (Category 2): Causes skin irritation.[1]
o Eye Irritation (Category 2A): Causes serious eye irritation.[1]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.[1]

GHS Hazard Summary Table
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Physical and Chemical Properties

A summary of the known and predicted physical and chemical properties of 3,4-
Furandicarboxylic acid is presented below. This data is essential for understanding its
behavior under various laboratory conditions.

Physical and Chemical Data Table
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Property Value Source

Molecular Formula CeHa0s PubChem[1]

Molecular Weight 156.09 g/mol PubChem[1]

Appearance Solid (crystalline) Biosynth[2]

Melting Point 217-218 °C BOC Sciences[3]

Boiling Point (Predicted) 3726 £27.0°C BOC Sciences[3]

Density (Predicted) 1.604 + 0.06 g/cm?3 BOC Sciences[3]

Water Solubility (Estimated) 7795 mg/L @ 25 °C The Good Scents Company[4]
Flash Point (Estimated) 179.20 °C (354.00 °F) The Good Scents Company[4]
logP (o/w) (Estimated) 0.263 The Good Scents Company[4]

Toxicological Information

Currently, there is a lack of specific experimental toxicological data, such as LD50 (median
lethal dose) or LC50 (median lethal concentration), for 3,4-Furandicarboxylic acid in publicly
available literature. The hazard classification is based on data from at least one notification to
the ECHA C&L Inventory.[1] The primary health concerns are its irritant properties to the skin,
eyes, and respiratory system.

Experimental Protocols for Hazard Assessment

The following sections detail the standard methodologies for assessing the irritation potential of
a chemical substance like 3,4-Furandicarboxylic acid, as guided by the Organisation for
Economic Co-operation and Development (OECD) Test Guidelines.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage.
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Methodology:

Test System: The albino rabbit is the preferred species for this test.

o Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of
the animal's trunk.

o Application: A dose of 0.5 grams of the solid test substance is applied to a small area of skin
(approximately 6 cm2) and covered with a gauze patch. Untreated skin areas serve as a
control.

o Exposure: The exposure period is 4 hours, after which the patch and any residual substance
are removed.

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
60 minutes, and then at 24, 48, and 72 hours after patch removal.

e Scoring: Dermal reactions are scored numerically. If the effects persist to the end of the 14-
day observation period, the substance is considered an irritant.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test is designed to determine the potential of a substance to produce irritation or corrosion
when applied to the eye.

Methodology:
» Test System: Albino rabbits are the recommended test subjects.

» Procedure: The test is typically performed initially on a single animal. A single dose of the
test substance (e.g., 0.1 mL for liquids or not more than 0.1 g for solids) is placed in the
conjunctival sac of one eye after gently pulling the lower eyelid away from the eyeball. The
other eye remains untreated and serves as a control.

o Washout: The eyes are generally not washed out for at least 24 hours after application
unless immediate corrosive effects are noted.
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e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.
Observations are made for corneal opacity, iritis, and conjunctival redness and chemosis
(swelling).

o Confirmation: If an irritant effect is observed, the test may be confirmed in a sequential
manner on additional animals. If a corrosive effect is seen in the first animal, no further
testing is performed.

Acute Inhalation Toxicity (Based on OECD Guideline 436
- Acute Toxic Class Method)

This method provides information on the health hazards likely to arise from short-term
exposure to an airborne substance.

Methodology:
o Test System: The rat is the preferred species.

o Exposure: A stepwise procedure is used, with each step involving a group of animals of a
single sex. The animals are exposed to the test substance as a dust or aerosol in an
inhalation chamber for a standard duration of 4 hours.

o Concentration Levels: The starting concentration is selected from one of four fixed levels
corresponding to GHS categories 1-4. The outcome of one step (presence or absence of
mortality) determines the next step (testing at a higher or lower concentration).

» Observation: Animals are observed for clinical signs of toxicity daily for at least 14 days.
Body weight is recorded at least weekly.

» Endpoint: The primary endpoint is mortality, which allows for the classification of the
substance according to the GHS. A gross necropsy is performed on all animals at the end of
the observation period.

Safe Handling and Personal Protective Equipment
(PPE)
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Due to its irritant nature, strict adherence to safety protocols is mandatory when handling 3,4-
Furandicarboxylic acid.

Engineering Controls

 All handling of the solid powder should be conducted in a properly functioning chemical fume
hood to minimize the risk of inhalation.

« If weighing the powder, use a balance inside a fume hood or an exhausted balance
enclosure.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles are required. A face shield should be worn if there
is a risk of splashing.

o Skin Protection: A lab coat, long pants, and closed-toe shoes must be worn.

» Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves
before use and change them frequently, especially if contact with the substance occurs.
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Safe handling workflow for 3,4-Furandicarboxylic acid.
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First Aid Measures

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if respiratory irritation persists.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.

o After Eye Contact: Immediately rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek
immediate medical attention from an ophthalmologist.

 After Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Seek medical attention if you feel unwell.

Spill and Emergency Procedures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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